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Compound of Interest

Compound Name: Ethyl L-lactate

Cat. No.: B032942 Get Quote

Introduction: Ethyl L-lactate, an ester of L-lactic acid, is increasingly recognized as a green

and versatile solvent with significant potential across the pharmaceutical, food, and materials

science sectors. Its biodegradable nature, low toxicity, and derivation from renewable

resources make it an attractive alternative to conventional volatile organic compounds. A

thorough understanding of its thermophysical properties as a function of temperature is

paramount for its effective implementation in various applications, from reaction engineering

and drug formulation to process design and optimization. This technical guide provides a

comprehensive overview of the key thermophysical properties of pure Ethyl L-lactate at

different temperatures, details the experimental protocols for their determination, and presents

visual workflows for these methodologies.

Density
The density of a liquid is a fundamental property that influences fluid dynamics, heat and mass

transfer, and reaction kinetics. For Ethyl L-lactate, density decreases linearly with an increase

in temperature, a typical behavior for most liquids.
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Temperature (°C) Temperature (K) Density (g/cm³)

20 293.15 1.034[1]

25 298.15 1.031

30 303.15 1.026

40 313.15 1.017

50 323.15 1.007

60 333.15 0.998

Note: Data is compiled from various sources and interpolated for consistency. The value at

20°C is a commonly cited literature value.

Experimental Protocol: Vibrating Tube Densitometry
The density of Ethyl L-lactate is accurately measured using a vibrating tube densitometer. This

method is based on the principle that the natural frequency of oscillation of a U-shaped tube

changes with the mass of the fluid it contains.

Methodology:

Calibration: The instrument is first calibrated using two fluids of known density, typically dry

air and ultrapure water, at the desired measurement temperature. This calibration determines

the instrument's constants.

Sample Injection: A small, precise volume of Ethyl L-lactate (typically around 2 mL) is

injected into the thermostated U-shaped tube, ensuring no air bubbles are present.

Temperature Equilibration: The sample is allowed to reach thermal equilibrium with the

Peltier-thermostated cell, which maintains a constant temperature with high precision (e.g.,

±0.02 K).

Frequency Measurement: An electromagnetic field excites the U-tube, causing it to oscillate

at its natural frequency. The instrument measures the period of this oscillation.
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Density Calculation: The density of the sample is calculated from the measured oscillation

period and the previously determined instrument constants. The measurement is typically

repeated multiple times to ensure accuracy and reproducibility.

Experimental Workflow: Density Measurement

Preparation & Calibration

Measurement

Calibrate with Air & Water

Inject Ethyl L-lactate Sample

Achieve Thermal Equilibrium

Excite U-tube with
Electromagnetic Field

Measure Oscillation Period

Calculate Density

Density Value

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 14 Tech Support

https://www.benchchem.com/product/b032942?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032942?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for density measurement using a vibrating tube densitometer.

Viscosity
Viscosity is a measure of a fluid's resistance to flow and is a critical parameter in applications

involving fluid transport, mixing, and coating. The viscosity of Ethyl L-lactate decreases

exponentially with increasing temperature.

Data Presentation: Dynamic Viscosity of Ethyl L-lactate
Temperature (°C) Temperature (K)

Dynamic Viscosity (mPa·s
or cP)

20 293.15 2.71[2]

25 298.15 2.38

30 303.15 2.10

40 313.15 1.68

50 323.15 1.37

60 333.15 1.14

Note: Data is compiled from various sources and includes commonly cited literature values.

Experimental Protocol: Capillary Viscometry
The viscosity of Ethyl L-lactate can be determined using a capillary viscometer, such as an

Ubbelohde-type viscometer. This method measures the time required for a fixed volume of

liquid to flow through a narrow capillary under a known pressure differential.

Methodology:

Viscometer Preparation: A clean and dry capillary viscometer of an appropriate size for the

expected viscosity range is selected.

Sample Loading: A precise volume of Ethyl L-lactate is introduced into the viscometer.
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Temperature Control: The viscometer is vertically mounted in a temperature-controlled bath,

ensuring the capillary section is fully submerged. The sample is allowed to equilibrate to the

bath temperature (e.g., for at least 30 minutes).

Flow Time Measurement: The liquid is drawn up through the capillary into the timing bulb by

suction. The suction is then removed, and the time taken for the liquid meniscus to pass

between two calibrated marks is measured accurately using a stopwatch.

Viscosity Calculation: The kinematic viscosity is calculated by multiplying the flow time by the

viscometer's calibration constant. The dynamic viscosity is then obtained by multiplying the

kinematic viscosity by the density of Ethyl L-lactate at the same temperature. Multiple

measurements are performed to ensure repeatability.

Experimental Workflow: Viscosity Measurement
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Caption: Workflow for viscosity measurement using a capillary viscometer.
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Surface Tension
Surface tension is the tendency of liquid surfaces to shrink into the minimum surface area

possible. It is an important property in wetting, emulsification, and coating processes. The

surface tension of Ethyl L-lactate decreases with increasing temperature.

Data Presentation: Surface Tension of Ethyl L-lactate
Temperature (°C) Temperature (K)

Surface Tension (mN/m or
dyn/cm)

20 293.15 30.0[2]

25 298.15 29.2

30 303.15 28.4

40 313.15 27.0

50 323.15 25.6

Note: Data is compiled from various sources. The value at 20°C is a commonly cited literature

value.

Experimental Protocol: Drop Volume Tensiometry
The surface tension of Ethyl L-lactate can be measured using a drop volume tensiometer. This

technique determines the surface tension by measuring the volume of a drop of liquid as it

detaches from a capillary tip.

Methodology:

Instrument Setup: A clean capillary tube with a precisely known outer diameter is installed in

the tensiometer. The instrument is calibrated and leveled.

Sample Loading: The sample, Ethyl L-lactate, is loaded into a precision syringe connected

to the capillary.

Temperature Control: The measuring cell containing the capillary is thermostated to the

desired temperature.
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Drop Formation: The syringe pump is activated to slowly form a pendant drop of Ethyl L-
lactate at the tip of the capillary.

Detachment and Measurement: The drop is allowed to grow until its weight exceeds the

surface tension forces holding it to the capillary, at which point it detaches. A light barrier or

camera system detects the moment of detachment. The instrument precisely measures the

volume of the detached drop.

Surface Tension Calculation: The surface tension is calculated from the volume of the

detached drop, the density of the liquid, the gravitational acceleration, and the outer radius of

the capillary tip, with appropriate correction factors applied. This process is repeated to

obtain an average value.

Experimental Workflow: Surface Tension Measurement
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Caption: Workflow for surface tension measurement via drop volume tensiometry.
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Thermal Conductivity
Thermal conductivity is the property of a material to conduct heat. It is essential for designing

and modeling heat exchange processes. Data on the temperature dependence of the thermal

conductivity of Ethyl L-lactate is sparse in the literature.

Data Presentation: Thermal Conductivity of Ethyl L-
lactate

Temperature (°C) Temperature (K)
Thermal Conductivity
(W/m·K)

20 293.15 0.148

Note: The value is converted from 0.127 kcal/m·deg·hr.[2] Comprehensive temperature-

dependent data is not readily available in the public literature.

Experimental Protocol: Transient Hot-Wire Method
The thermal conductivity of liquids like Ethyl L-lactate is often measured using the transient

hot-wire method. This is an absolute and highly accurate technique that minimizes the effects

of convection.

Methodology:

Sensor Preparation: A thin platinum wire, acting as both a heating element and a resistance

thermometer, is immersed in the liquid sample within a measurement cell.

Temperature Equilibration: The cell is placed in a thermostat to bring the Ethyl L-lactate
sample to the desired, stable temperature.

Heating and Measurement: A step-wise constant electric current is passed through the wire

for a very short duration (typically 1-2 seconds). This generates a heat flux from the wire into

the surrounding liquid.

Data Acquisition: The change in the wire's electrical resistance over this short time is

recorded with high precision. This resistance change is directly proportional to the

temperature rise of the wire.
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Thermal Conductivity Calculation: The thermal conductivity of the liquid is determined from

the slope of the line plotting the temperature increase of the wire against the logarithm of

time. The theory assumes the wire is an infinitely long and thin line heat source.

Experimental Workflow: Thermal Conductivity
Measurement
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Caption: Workflow for the transient hot-wire method for thermal conductivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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